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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Thiokol® polysulfide

elastomers against common alternatives, namely silicone and fluoroelastomers, under

accelerated aging conditions. The information presented is based on a synthesis of publicly

available data from technical datasheets and research publications.

Introduction to Thiokol® and Alternative Elastomers
Thiokol® elastomers, a brand of polysulfide rubbers, are renowned for their excellent

resistance to fuels, oils, and various chemicals, making them a staple in the aerospace and

industrial sectors for sealing and coating applications. However, for applications demanding

superior long-term thermal stability, alternative elastomers such as silicones and

fluoroelastomers are often considered. Understanding the performance of these materials

under accelerated aging is crucial for predicting their long-term durability and ensuring product

reliability.

Comparative Performance Under Accelerated Aging
Accelerated aging tests are designed to simulate the long-term effects of environmental factors,

primarily heat, in a shortened timeframe. The following tables summarize the typical

performance of Thiokol® (Polysulfide), Silicone, and Fluoroelastomer (FKM) elastomers after

exposure to elevated temperatures. It is important to note that a direct head-to-head

comparative study with all three elastomers under identical accelerated aging conditions was
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not available in the public domain. Therefore, the data presented is a synthesis from various

sources and should be interpreted with consideration of the different testing conditions.

Table 1: Change in Mechanical Properties after Heat Aging

Elastomer
Type

Test
Condition

Property
Initial Value
(Typical)

Value After
Aging

% Change

Thiokol®

(Polysulfide)

7 days @

100°C in air

Tensile

Strength
8 - 12 MPa 6 - 9 MPa -20% to -25%

Elongation at

Break
250 - 400% 150 - 250% -30% to -40%

Hardness

(Shore A)
40 - 60 45 - 65

+5 to +10

points

Silicone

(VMQ)

7 days @

200°C in air

Tensile

Strength
5 - 8 MPa 3 - 5 MPa -30% to -40%

Elongation at

Break
300 - 500% 150 - 250% -40% to -50%

Hardness

(Shore A)
40 - 60 45 - 65

+5 to +10

points

Fluoroelasto

mer (FKM)

7 days @

200°C in air

Tensile

Strength
10 - 15 MPa 9 - 13 MPa -10% to -15%

Elongation at

Break
200 - 300% 180 - 270% -10% to -15%

Hardness

(Shore A)
60 - 80 62 - 82

+2 to +5

points

Note: The data for Thiokol® is estimated based on qualitative descriptions of good heat aging

resistance up to 100-120°C. The data for Silicone and Fluoroelastomer is typical data found in

literature for general-purpose grades.

Table 2: High-Temperature Service Limits
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Elastomer Type
Continuous Service
Temperature

Intermittent Service
Temperature

Thiokol® (Polysulfide) -55°C to 135°C Up to 150°C

Silicone (VMQ) -60°C to 230°C Up to 250°C[1]

Fluoroelastomer (FKM) -20°C to 250°C Up to 275°C

Experimental Protocols
The data presented is typically generated following standardized test methods. The key

experimental protocols for assessing the effects of accelerated aging on elastomers are

outlined below.

Accelerated Heat Aging
This test is performed to determine the ability of rubber to retain its physical properties after

exposure to elevated temperatures.

Standard: ASTM D573 - Standard Test Method for Rubber—Deterioration in an Air Oven.

Apparatus: A circulating air oven with controlled temperature.

Procedure:

Prepare standard dumbbell-shaped test specimens of the elastomer.

Measure the initial mechanical properties (tensile strength, elongation, and hardness) of

unaged specimens.

Place the specimens in the air oven at a specified temperature (e.g., 70°C, 100°C, or

higher, depending on the material's capability) for a defined period (e.g., 70 hours, 168

hours).

After the aging period, remove the specimens from the oven and allow them to cool to

room temperature for at least 16 hours but not more than 96 hours.

Measure the final mechanical properties of the aged specimens.
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Calculate the percentage change in each property.

Tensile Properties
This test measures the force required to stretch a rubber specimen to its breaking point.

Standard: ASTM D412 - Standard Test Methods for Vulcanized Rubber and Thermoplastic

Elastomers—Tension.[2][3][4][5][6]

Apparatus: A tensile testing machine with a suitable load cell and grips.

Procedure:

Use dumbbell-shaped specimens from the accelerated aging test.

Place the specimen in the grips of the tensile testing machine.

Stretch the specimen at a constant rate of speed until it breaks.

Record the force and elongation at the point of rupture.

Tensile strength is calculated by dividing the maximum force by the original cross-sectional

area of the specimen.

Elongation at break is the percentage increase in length from the original length at the

point of rupture.

Hardness
This test measures the resistance of the rubber to indentation.

Standard: ASTM D2240 - Standard Test Method for Rubber Property—Durometer Hardness.

[7][8][9][10][11]

Apparatus: A durometer, typically Shore A for these types of elastomers.

Procedure:

Place the elastomer specimen on a flat, hard surface.
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Press the durometer indenter firmly and vertically onto the surface of the specimen.

Read the hardness value on the durometer scale within one second of firm contact.

Take multiple readings at different locations on the specimen and average the results.

Visualizations
Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the logical flow of an accelerated aging study and the

degradation pathways of elastomers.
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Caption: Workflow for a comparative accelerated aging study of elastomers.
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Caption: Common degradation pathways for elastomers under environmental stress.

Conclusion
The selection of an elastomer for a specific application requires a thorough evaluation of its

long-term performance under relevant environmental conditions. While Thiokol® polysulfide

elastomers offer excellent fuel and chemical resistance, their thermal stability is generally lower

than that of silicone and fluoroelastomers. For applications involving prolonged exposure to

high temperatures, silicone and fluoroelastomers typically exhibit superior retention of

mechanical properties. This guide provides a foundational comparison to aid in the material

selection process. For critical applications, it is always recommended to conduct specific

testing that closely mimics the intended service environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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